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Compound of Interest

Compound Name: Variculanol

Cat. No.: B10820778 Get Quote

A comprehensive review of scientific literature reveals that a total synthesis of Variculanol has

not yet been reported. This document outlines the current knowledge of this complex natural

product, focusing on its isolation, characterization, and structure elucidation. The absence of a

published synthetic route prevents the creation of detailed application notes and protocols for

its synthesis.

Variculanol is a sesterterpenoid natural product, a class of chemical compounds composed of

five isoprene units. It was first isolated from the fungus Aspergillus variecolor. The structure and

absolute stereochemistry of Variculanol were determined through extensive spectroscopic

analysis.[1]

Chemical Structure and Properties
The chemical structure of Variculanol is characterized by a novel 5/12/5 tricyclic carbon

skeleton.[1] Key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 135513-21-2 [1]

Molecular Formula C₂₅H₄₀O₂ [1]

Molecular Weight 372.6 g/mol [1]

Appearance Solid

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol

Isolation and Characterization
The initial isolation and characterization of Variculanol were reported by Singh et al. in 1991.

The structure was elucidated using a combination of spectroscopic techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the connectivity of atoms

and the relative stereochemistry.

Mass Spectrometry (MS): To establish the molecular weight and elemental composition.

The absolute stereochemistry was also determined in the original study, providing a complete

three-dimensional structure of the molecule.

Synthetic Efforts
Despite its intriguing and complex architecture, a total synthesis of Variculanol has not been

described in the peer-reviewed scientific literature to date. Searches for synthetic protocols

have yielded information on other natural products, such as Varitriol, which has been the

subject of multiple synthetic campaigns. However, Varitriol is a structurally unrelated molecule,

and the methodologies for its synthesis are not directly applicable to Variculanol.

Future Outlook
The complex polycyclic structure of Variculanol makes it a challenging and attractive target for

total synthesis. A successful synthetic route would not only provide access to larger quantities
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of the natural product for further biological evaluation but also stimulate the development of

new synthetic methodologies.

Logical Workflow for Natural Product Discovery and
Synthesis
While a specific workflow for the synthesis of Variculanol cannot be provided, the general

logical progression from discovery to synthesis of a natural product is outlined below.
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Discovery and Characterization

Retrosynthetic Analysis

Total Synthesis Execution

Confirmation and Application

Isolation from Natural Source

Spectroscopic Analysis

Crude Extract

Structure Elucidation

NMR, MS, IR, etc.

Retrosynthesis Planning

Identification of Key Fragments

Disconnections

Development of Synthetic Strategy

Forward Synthesis Plan

Synthesis of Key Intermediates

Fragment Coupling

Convergent or Linear

Completion of Target Molecule

Final Steps

Spectroscopic Confirmation

Compare to Natural Product

Biological Evaluation

SAR Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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